![molecular formula C5H5N3S B3050988 2-(Aminomethyl)thiazole-4-carbonitrile CAS No. 302341-70-4](/img/structure/B3050988.png)
2-(Aminomethyl)thiazole-4-carbonitrile
Overview
Description
2-(Aminomethyl)thiazole-4-carbonitrile is a chemical compound with the molecular formula C5H5N3S . It is a significant class of organic medicinal compounds utilized as a starting material for the synthesis of a diverse range of heterocyclic analogues .
Synthesis Analysis
The synthesis of this compound involves several steps. The compounds were characterized by FTIR and NMR (1H and 13C) . The residue was purified using column chromatography to extract the compound .Molecular Structure Analysis
The molecular structure of this compound was analyzed using various techniques. The InChI key for this compound is GADKCBBWERTBNI-UHFFFAOYSA-N .Chemical Reactions Analysis
The chemical reactions involving this compound have been studied. The compound has shown promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic agents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 175.64 . More detailed properties like boiling point, melting point, etc., are not available in the retrieved papers.Scientific Research Applications
Synthesis and Chemical Properties
2-(Aminomethyl)thiazole-4-carbonitrile and its derivatives are utilized in various chemical syntheses. For instance, a study demonstrated the synthesis of thiazole derivatives from 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile, leading to compounds with potential cytotoxic effects against cancer cell lines (Mohareb, Abdallah, & Ahmed, 2017). Another research involved the iron-catalyzed microwave-promoted synthesis of benzo[b][1,4]thiazine-4-carbonitrile, showcasing an environmentally benign protocol with a wide functional group tolerance (Balwe, Shinde, & Jeong, 2016).
Applications in Drug Synthesis
This compound is a precursor in the synthesis of various pharmacologically significant derivatives. For example, benzothiazolopyridine compounds, which are synthesized from similar carbonitrile derivatives, have shown potential interactions with estrogen and progesterone receptors, important in breast cancer research (Shirani, Maleki, Asadi, & Dinari, 2021). Additionally, derivatives of this compound have been explored as corrosion inhibitors for mild steel in acidic solutions, indicating its potential in industrial applications (Yüce, Mert, Kardaş, & Yazıcı, 2014).
Antimicrobial and Anticancer Activities
Research into thiazole derivatives includes exploring their antimicrobial and anticancer properties. For instance, a study synthesized and evaluated the antimicrobial activity of polyfunctionally heterocyclic compounds bearing quinoline moiety, which included thiazole rings (El-Gamal, 2016). Another study focused on the ultrasound-mediated synthesis of novel derivatives as potential anticancer agents, highlighting the importance of these compounds in medicinal chemistry (Tiwari, Seijas, Vázquez-Tato, Sarkate, Lokwani, & Nikalje, 2016).
Safety and Hazards
properties
IUPAC Name |
2-(aminomethyl)-1,3-thiazole-4-carbonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3S/c6-1-4-3-9-5(2-7)8-4/h3H,2,7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TVPJJKGFBGKYGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)CN)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20436206 | |
Record name | 2-aminomethylcyanothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20436206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
302341-70-4 | |
Record name | 2-aminomethylcyanothiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20436206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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